4-hydroxy-3-methoxybenzaldehyde N-(4-methylphenyl)thiosemicarbazone
4-hydroxy-3-methoxybenzaldehyde N-(4-methylphenyl)thiosemicarbazone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0465091
InChI:
InChI=1S/C16H17N3O2S/c1-11-3-6-13(7-4-11)18-16(22)19-17-10-12-5-8-14(20)15(9-12)21-2/h3-10,20H,1-2H3,(H2,18,19,22)/b17-10+
SMILES:
CC1=CC=C(C=C1)NC(=S)NN=CC2=CC(=C(C=C2)O)OC
Molecular Formula:
C16H17N3O2S
Molecular Weight:
315.4g/mol
4-hydroxy-3-methoxybenzaldehyde N-(4-methylphenyl)thiosemicarbazone
CAS No.:
Cat. No.: VC0465091
Molecular Formula: C16H17N3O2S
Molecular Weight: 315.4g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H17N3O2S |
|---|---|
| Molecular Weight | 315.4g/mol |
| IUPAC Name | 1-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-3-(4-methylphenyl)thiourea |
| Standard InChI | InChI=1S/C16H17N3O2S/c1-11-3-6-13(7-4-11)18-16(22)19-17-10-12-5-8-14(20)15(9-12)21-2/h3-10,20H,1-2H3,(H2,18,19,22)/b17-10+ |
| Standard InChI Key | CBHCNYCAJSYRKT-LICLKQGHSA-N |
| SMILES | CC1=CC=C(C=C1)NC(=S)NN=CC2=CC(=C(C=C2)O)OC |
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